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Compound of Interest

Compound Name: Green 8

cat. No.: B1171676

This guide provides essential safety and logistical information for the proper disposal of
substances commonly referred to as "Green 8." It is crucial for researchers, scientists, and
drug development professionals to note that "Green 8" can refer to different chemical
compounds, each with its own specific properties and handling requirements. The two primary
substances identified are D&C Green No. 8 (Solvent Green 7) and Vat Green 8. Always refer to
the specific Safety Data Sheet (SDS) for the exact product in use and comply with all local,
state, and federal regulations.

Key Chemical Information and Hazards

To ensure safe handling and disposal, it is important to be aware of the distinct properties and
hazards associated with different "Green 8" substances. The following table summarizes key
data for D&C Green No. 8 and Vat Green 8.
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D&C Green No. 8 (Solvent

Property Vat Green 8
Green 7)

CAS Number 6358-69-6[1] 14999-97-4[2]

Chemical Formula Pyrene[1] C70H28N4010[2]

Physical Form Powder[2][3] Powder[2]

Primary Hazards

May cause drowsiness or
dizziness. Causes serious eye
irritation. Ingestion may cause
nausea, vomiting, and
diarrhea.[1]

Harmful if swallowed. May
cause stomach discomfort,
respiratory irritation, and eye
irritation. Possible risks of

irreversible effects.[2]

Environmental Hazards

The environmental effects
have not been fully
investigated, but release may
cause adverse environmental
effects.[3]

Hazardous to the aquatic
environment.[4] Toxic for

aguatic organisms.[5]

Standard Disposal Protocol

The following is a generalized, step-by-step procedure for the disposal of "Green 8" waste.

This protocol is based on standard laboratory safety practices and information from supplier

Safety Data Sheets.

Step 1: Personal Protective Equipment (PPE) Before handling any chemical waste, ensure you

are wearing the appropriate PPE. This includes:

o Eye Protection: Chemical safety goggles or glasses.[2]

e Hand Protection: Chemical-resistant gloves (e.g., rubber gloves).[2]

o Body Protection: A lab coat or other appropriate protective clothing to minimize skin contact.

[2]

» Respiratory Protection: If there is a risk of dust generation, use an approved respirator.[2]

Work should ideally be conducted in a chemical fume hood.[2]
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Step 2: Waste Collection and Segregation
o Collect waste "Green 8" in a designated, properly labeled, and leak-proof container.[3]
e Ensure the container is compatible with the chemical.

e Do not mix with other incompatible waste streams. "Green 8" may be incompatible with
strong acids and oxidizing agents.[3]

Step 3: Spill Management In the event of a spill:

Avoid generating dust.[2]

o For small spills, sweep up the material using an absorbent dust control product and place it
in a suitable disposal container.[1][2]

e For large spills, construct a dike to prevent spreading.[3]

e The spill area can be washed with water, and the collected water should be disposed of as
hazardous waste.[1]

Step 4: Storage Pending Disposal

o Store waste containers in a cool, dry, and well-ventilated area.[2]
o Keep containers tightly closed.[1][2]

e Store away from heat and sources of ignition.[1]

Step 5: Final Disposal

o Chemical waste generators must determine if the discarded chemical is classified as
hazardous waste and consult state and local regulations for complete and accurate
classification.[2]

» Dispose of the waste through a licensed waste disposal contractor.[6]
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o Approved disposal methods typically include a designated landfill or controlled incineration in
accordance with local and state regulations.[1]

o Empty containers should be thoroughly cleaned before recycling or disposal.[1]

Disposal Workflow Diagram

The following diagram illustrates the general workflow for the proper disposal of "Green 8"
laboratory waste.
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Caption: Workflow for the safe disposal of Green 8 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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